Cas no 1804416-75-8 (Ethyl 6-cyano-4-methoxypicolinate)

• Product Name: Ethyl 6-cyano-4-methoxypicolinate
• CAS No: 1804416-75-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4904181
• Update Time: 2025-06-30

Ethyl 6-cyano-4-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-4-methoxypicolinate

• Inchi： 1S/C10H10N2O3/c1-3-15-10(13)9-5-8(14-2)4-7(6-11)12-9/h4-5H,3H2,1-2H3
• InChI Key： LDKLIMULWOXXSH-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C#N)N=1)OC)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 6-cyano-4-methoxypicolinate

Ethyl 6-cyano-4-methoxypicolinate (CAS No. 1804416-75-8): A Comprehensive Overview

Ethyl 6-cyano-4-methoxypicolinate (CAS No. 1804416-75-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical pathways and drug development processes. The Ethyl 6-cyano-4-methoxypicolinate molecule, with its cyano and methoxy substituents, exhibits a high degree of reactivity and versatility, making it a valuable intermediate in synthetic chemistry and a potential candidate for therapeutic applications.

The chemical structure of Ethyl 6-cyano-4-methoxypicolinate consists of a pyridine core substituted with a cyano group at the 6-position and a methoxy group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the cyano group enhances the compound's ability to participate in nucleophilic addition reactions, while the methoxy group contributes to its stability and solubility in various solvents.

In recent years, Ethyl 6-cyano-4-methoxypicolinate has been extensively studied for its potential applications in pharmaceuticals. Its structural features make it an attractive scaffold for designing novel bioactive molecules. Researchers have explored its utility in developing inhibitors targeting various enzymes and receptors involved in metabolic disorders, inflammatory diseases, and cancer. The compound's ability to modulate biological pathways has led to promising results in preclinical studies, highlighting its therapeutic potential.

One of the most compelling aspects of Ethyl 6-cyano-4-methoxypicolinate is its role as a key intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling chemists to create derivatives with tailored properties. This flexibility has been leveraged in the development of new drugs that combine the benefits of multiple pharmacophores into a single molecule. Such combinatorial approaches have shown great promise in overcoming drug resistance and improving treatment outcomes.

The synthesis of Ethyl 6-cyano-4-methoxypicolinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only enhance efficiency but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

The pharmacological properties of Ethyl 6-cyano-4-methoxypicolinate have been investigated through both computational modeling and experimental studies. Computational approaches have provided insights into its binding interactions with target proteins, helping researchers optimize its structure for improved efficacy. Experimental studies have validated these predictions by demonstrating its ability to inhibit key enzymes involved in disease pathways. These findings underscore the compound's significance as a lead molecule in drug discovery efforts.

The safety profile of Ethyl 6-cyano-4-methoxypicolinate is another critical consideration in its development as a therapeutic agent. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living systems. These studies have revealed that the compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further clinical development. However, additional research is needed to fully understand its long-term effects and potential side reactions.

The future prospects of Ethyl 6-cyano-4-methoxypicolinate are vast, with ongoing research exploring new applications and formulations. Innovations in drug delivery systems are expected to enhance its bioavailability and therapeutic efficacy. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical trials, bringing new treatments for patients worldwide.

In conclusion, Ethyl 6-cyano-4-methoxypicolinate (CAS No. 1804416-75-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its versatile reactivity, make it an invaluable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in improving human health and well-being.